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Compound of Interest

Compound Name: DDO-7263

Cat. No.: B12399398 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DDO-7263 is a potent, small-molecule activator of the Nuclear factor erythroid 2-related factor

2 (Nrf2) signaling pathway.[1][2] As a 1,2,4-Oxadiazole derivative, it exerts its biological effects

by binding to Rpn6, a component of the 26S proteasome.[2][3][4] This interaction blocks the

assembly of the proteasome, leading to a halt in the degradation of ubiquitinated Nrf2.[2][3][5]

Consequently, Nrf2 accumulates and translocates to the nucleus, where it activates the

Antioxidant Response Element (ARE), upregulating the expression of neuroprotective genes

like heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1).[3][5] DDO-
7263 has demonstrated neuroprotective and anti-inflammatory effects, primarily through the

inhibition of the NLRP3 inflammasome, making it a compound of interest for research in

neurodegenerative diseases such as Parkinson's disease.[1][2][3][5]

Chemical Properties
Property Value

CAS Number 2254004-96-9

Molecular Formula C₁₄H₉F₂N₃O

Molecular Weight 273.24 g/mol

Purity >98% (HPLC)
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Solubility and Storage
Proper dissolution and storage of DDO-7263 are critical for maintaining its stability and activity

in cell culture experiments.

Parameter Details

Solvent Dimethyl sulfoxide (DMSO)

Solubility in DMSO 17.86 mg/mL (65.36 mM)[3] or 10 mM[2]

Stock Solution Storage (in DMSO)
-80°C for up to 6 months[2][4], -20°C for up to 6

months[2], 4°C for up to 2 weeks[4][6]

Powder Storage -20°C for up to 2 years[4][6]

Experimental Protocols
Preparation of DDO-7263 Stock Solution (10 mM in
DMSO)
This protocol describes the preparation of a 10 mM stock solution of DDO-7263 in DMSO.

Materials:

DDO-7263 powder

Anhydrous dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Equilibration: Allow the DDO-7263 vial to equilibrate to room temperature for at least 1 hour

before opening.
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Weighing: Accurately weigh the required amount of DDO-7263 powder in a sterile

microcentrifuge tube. For 1 mL of a 10 mM stock solution, 2.73 mg of DDO-7263 is needed.

Dissolution: Add the appropriate volume of anhydrous DMSO to the DDO-7263 powder.

Mixing: Vortex the solution thoroughly to ensure complete dissolution. If necessary, use an

ultrasonic bath at a temperature below 60°C to aid dissolution.[3]

Sterilization: While not always necessary due to the nature of DMSO, if required, the stock

solution can be sterilized by passing it through a 0.22 µm syringe filter.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or

-80°C.

Workflow for Preparing DDO-7263 Stock Solution
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Caption: Workflow for DDO-7263 Stock Solution Preparation.

Dilution of DDO-7263 for Cell Culture
This protocol outlines the dilution of the DMSO stock solution to the desired final concentration

in cell culture medium. It is crucial to ensure the final DMSO concentration is non-toxic to the

cells (typically ≤ 0.1%).

Materials:

10 mM DDO-7263 stock solution in DMSO

Complete cell culture medium, pre-warmed to 37°C
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Sterile serological pipettes and pipette tips

Procedure:

Calculate Dilution: Determine the volume of the 10 mM DDO-7263 stock solution needed to

achieve the desired final concentration in your cell culture experiment. For example, to

prepare 1 mL of medium with a final DDO-7263 concentration of 20 µM, you would need 2

µL of the 10 mM stock solution.

Serial Dilution (Recommended): To ensure accurate and homogenous mixing, it is

recommended to perform a serial dilution.

Prepare an intermediate dilution by adding a small volume of the stock solution to a larger

volume of pre-warmed medium.

Add the intermediate dilution to the final volume of cell culture medium.

Direct Dilution: Alternatively, for smaller volumes, directly add the calculated volume of the

DDO-7263 stock solution to the pre-warmed cell culture medium. Pipette up and down gently

to mix.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without

DDO-7263) to an equivalent volume of cell culture medium. This is essential to distinguish

the effects of the compound from the effects of the solvent.

Treatment: Remove the existing medium from your cell culture plates and replace it with the

DDO-7263-containing medium or the vehicle control medium.

Incubation: Incubate the cells for the desired period (e.g., 2 to 24 hours for PC12 cells) under

standard cell culture conditions (e.g., 37°C, 5% CO₂).[3]

In Vitro Applications
DDO-7263 has been effectively used in various cell lines to study its neuroprotective and anti-

inflammatory properties.
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Cell Line
Concentration
Range

Incubation Time Observed Effects

PC12 cells 2.5 - 80 µM 24 hours

Increased cell survival

rate after H₂O₂-

induced oxidative

stress.[5]

PC12 cells 20 µM 2 - 24 hours

Upregulated protein

levels of HO-1 and

NQO1 in a

concentration-

dependent manner.[3]

[5]

THP-1 derived

macrophages
2.5 - 80 µM 24 hours

Increased cell survival

rate after H₂O₂-

induced oxidative

stress.[5]

THP-1 derived

macrophages
Not specified Not specified

Significantly inhibited

NLRP3 activation,

cleaved caspase-1

production, and IL-1β

protein expression in

ATP-LPS-exposed

cells.[1]

Signaling Pathway
DDO-7263 activates the Nrf2 signaling pathway, which plays a crucial role in cellular defense

against oxidative stress and inflammation.
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DDO-7263 Mechanism of Action
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Caption: DDO-7263 Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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